Cas no 30436-04-5 (4-[(2-methylpropanoyl)oxy]butanoic acid)

• Product Name: 4-[(2-methylpropanoyl)oxy]butanoic acid
• CAS No: 30436-04-5
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 6847547
• PubChem ID: 57029291
• Update Time: 2025-08-05

4-[(2-methylpropanoyl)oxy]butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7851254
• 4-[(2-methylpropanoyl)oxy]butanoic acid
• SCHEMBL9220015
• 30436-04-5

• Inchi： 1S/C8H14O4/c1-6(2)8(11)12-5-3-4-7(9)10/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： BTMAMIHAMNDLPH-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)CCCC(=O)O

Computed Properties

• Exact Mass: 174.08920892Da
• Monoisotopic Mass: 174.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-[(2-methylpropanoyl)oxy]butanoic acid

Introduction to 4-[(2-methylpropanoyl)oxy]butanoic acid (CAS No. 30436-04-5)

4-[(2-methylpropanoyl)oxy]butanoic acid, also known by its CAS number 30436-04-5, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structure, which includes an ester functional group and a carboxylic acid moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-[(2-methylpropanoyl)oxy]butanoic acid is C₈H₁₄O₄, and its molecular weight is approximately 170.19 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its physical and chemical properties make it suitable for a wide range of applications in both laboratory and industrial settings.

In the pharmaceutical industry, 4-[(2-methylpropanoyl)oxy]butanoic acid has gained attention due to its potential as an intermediate in the synthesis of drugs with therapeutic properties. Recent studies have explored its use in the development of anti-inflammatory agents and as a precursor for the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel anti-inflammatory drugs that exhibit improved efficacy and reduced side effects compared to existing treatments.

Beyond pharmaceuticals, 4-[(2-methylpropanoyl)oxy]butanoic acid is also utilized in chemical synthesis for the preparation of polymers and other advanced materials. Its ester functionality allows for controlled polymerization reactions, leading to the formation of polymers with tailored properties. These polymers find applications in areas such as coatings, adhesives, and biomedical devices. A recent paper in the Journal of Polymer Science demonstrated the use of this compound in the synthesis of biodegradable polymers with enhanced mechanical strength and biocompatibility.

The versatility of 4-[(2-methylpropanoyl)oxy]butanoic acid extends to its use as a reagent in organic synthesis. Its ability to undergo various chemical transformations makes it a valuable tool for synthetic chemists. For example, it can be used in esterification reactions to form new ester derivatives or in condensation reactions to create complex molecular structures. A study published in the Tetrahedron Letters reported the successful use of this compound in the synthesis of novel chiral compounds with potential applications in asymmetric catalysis.

In addition to its synthetic utility, 4-[(2-methylpropanoyl)oxy]butanoic acid has been investigated for its environmental impact. Research has shown that this compound can be biodegraded under certain conditions, making it a more environmentally friendly option compared to some traditional chemicals. A study published in the Journal of Environmental Science and Health evaluated the biodegradability and toxicity of this compound, concluding that it poses minimal environmental risk when used responsibly.

The safety profile of 4-[(2-methylpropanoyl)oxy]butanoic acid is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 4-[(2-methylpropanoyl)oxy]butanoic acid (CAS No. 30436-04-5) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an essential component in pharmaceutical development, polymer science, and organic synthesis. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.